molecular formula C14H9NO6 B8742478 2-(4-Hydroxy-3-nitrobenzoyl)benzoic acid CAS No. 43046-97-5

2-(4-Hydroxy-3-nitrobenzoyl)benzoic acid

Cat. No.: B8742478
CAS No.: 43046-97-5
M. Wt: 287.22 g/mol
InChI Key: XWJQPRPADMOWSK-UHFFFAOYSA-N
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Description

2-(4-Hydroxy-3-nitrobenzoyl)benzoic acid is a useful research compound. Its molecular formula is C14H9NO6 and its molecular weight is 287.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

43046-97-5

Molecular Formula

C14H9NO6

Molecular Weight

287.22 g/mol

IUPAC Name

2-(4-hydroxy-3-nitrobenzoyl)benzoic acid

InChI

InChI=1S/C14H9NO6/c16-12-6-5-8(7-11(12)15(20)21)13(17)9-3-1-2-4-10(9)14(18)19/h1-7,16H,(H,18,19)

InChI Key

XWJQPRPADMOWSK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(=O)C2=CC(=C(C=C2)O)[N+](=O)[O-])C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(4-hydroxy-3-nitrobenzoyl)benzoic acid is prepared as follows: a mixture of 10.0 g of 2-(4-chloro-3-nitrobenzoyl)benzoic acid, 200 ml of aqueous sodium hydroxide (1.5 M) and 20 ml of dioxane is heated at reflux for 12 hours. After cooling, the mixture is added to 200 ml of 1:1 concentrated sulfuric acid-ice water with stirring. The resulting solid is filtered, washed with water to a pH of about 6 and dried to obtain 9.5 g of 2-(4-hydroxy-3-nitrobenzoyl)benzoic acid as a light yellow solid. MS: (EI 70 eV); M+,(%): 287 (36); 197 (31); 166 (100); 149 (75); 120 (34).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
[Compound]
Name
sulfuric acid ice water
Quantity
200 mL
Type
reactant
Reaction Step Two

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